alpha-D-Glucose-1-phosphate (disodium hydrate)

• IUPAC Name: disodium;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate;hydrate
• InChI: InChI=1S/C6H13O9P.2Na.H2O/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;;/h2-10H,1H2,(H2,11,12,13);;;1H2/q;2*+1;/p-2/t2-,3-,4+,5-,6-;;;/m1.../s1
• InChI Key: YWAUQXHOCBBYLP-FBNUBEQJSA-L
• Canonical SMILES: C(C1C(C(C(C(O1)OP(=O)([O-])[O-])O)O)O)O.O.[Na+].[Na+]
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OP(=O)([O-])[O-])O)O)O)O.O.[Na+].[Na+]
• Molecular Formula: C6H13Na2O10P
• Molecular Weight: 322.11 g/mol

Description

Alpha-D-Glucose-1-phosphate disodium salt tetrahydrate is a glucose molecule that can be used in cellular catabolism. It is used as an intermediate in chemical and pharmaceutical research. It is an important monosaccharide and can be found in many fruits, vegetables, and dairy products.

Synthesis Analysis

Alpha-D-Glucose-1-phosphate is converted into D-glucose-6-phosphate by the enzyme phosphoglucomutase. It can be converted into the deoxysugar CDP-glucose by the enzyme α-D-Glucose-1-phosphate cytidylyltransferase.

Molecular Structure Analysis

The molecular formula of alpha-D-Glucose-1-phosphate disodium salt tetrahydrate is C6H11O9PNa2 · xH2O. The molecular weight is 304.10 (anhydrous basis).

Chemical Reactions Analysis

Alpha-D-Glucose-1-phosphate is converted into D-glucose-6-phosphate by the enzyme phosphoglucomutase. It can also be converted into the deoxysugar CDP-glucose by the enzyme α-D-Glucose-1-phosphate cytidylyltransferase.

Physical And Chemical Properties Analysis

Alpha-D-Glucose-1-phosphate disodium salt tetrahydrate is a white powder or crystals or crystalline powder. It is soluble in water.

Scientific Research Applications

Enzyme Activity Assays

alpha-D-Glucose-1-phosphate: is used in assays to measure the activity of enzymes involved in carbohydrate metabolism, such as phosphoglucomutase. These assays are important for diagnosing metabolic diseases and for screening potential drugs that may affect enzyme function.

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Mechanism of Action

Target of Action

Alpha-D-Glucose-1-phosphate (disodium hydrate) primarily targets the enzyme phosphoglucomutase . This enzyme plays a crucial role in the interconversion of glucose-1-phosphate and glucose-6-phosphate .

Mode of Action

The compound interacts with its target, phosphoglucomutase, and is converted into D-glucose-6-phosphate . This conversion is a critical step in the glycolysis and glycogenesis pathways .

Biochemical Pathways

The primary biochemical pathway affected by alpha-D-Glucose-1-phosphate (disodium hydrate) is glycogenolysis . In this pathway, glucose-1-phosphate (G1P) is produced from glycogen . The compound can also be converted into the deoxysugar CDP-glucose by the enzyme alpha-D-Glucose-1-phosphate cytidylyltransferase .

Pharmacokinetics

As a glucose derivative, it is expected to have good water solubility , which could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The action of alpha-D-Glucose-1-phosphate (disodium hydrate) results in the production of D-glucose-6-phosphate, a critical intermediate in various metabolic pathways . In certain strains of Corynebacteria, glucose 1-phosphate has been shown to induce the build-up of starch-like inclusion bodies within the cell .

Safety and Hazards

Alpha-D-Glucose-1-phosphate disodium salt tetrahydrate may be harmful if inhaled, absorbed through skin, or swallowed. It may cause respiratory tract irritation, skin irritation, and eye irritation. It should be stored away from oxidizing agents, in cool, dry conditions in a well-ventilated place.

Future Directions

Alpha-D-Glucose-1-phosphate disodium salt tetrahydrate is used as an intermediate in chemical and pharmaceutical research. It has potential applications in the study of cellular catabolism and the synthesis of other compounds.